Cas no 1092554-28-3 ((4-BroMo-1-Methyl-2-nitro-1H-iMidazol-5-yl)Methanol)

• Product Name: (4-BroMo-1-Methyl-2-nitro-1H-iMidazol-5-yl)Methanol
• CAS No: 1092554-28-3
• MF: C₅H₆BrN₃O₃
• MW: 236.023439884186
• CID: 3167936
• PubChem ID: 71024632
• Update Time: 2025-05-20

(4-BroMo-1-Methyl-2-nitro-1H-iMidazol-5-yl)Methanol Chemical and Physical Properties

Names and Identifiers

• (4-BroMo-1-Methyl-2-nitro-1H-iMidazol-5-yl)Methanol
• 1H-Imidazole-5-methanol, 4-bromo-1-methyl-2-nitro-
• SCHEMBL13904500
• DB-167058
• 1092554-28-3
• 4-Bromo-1-methyl-2-nitro-1H-imidazole-5-methanol

• Inchi： 1S/C5H6BrN3O3/c1-8-3(2-10)4(6)7-5(8)9(11)12/h10H,2H2,1H3
• InChI Key： OLLUEYDLBHWCGM-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)N(C)C(CO)=C(Br)N=1

Computed Properties

• Exact Mass: 234.959
• Monoisotopic Mass: 234.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9A^2
• XLogP3: 0.4

Additional information on (4-BroMo-1-Methyl-2-nitro-1H-iMidazol-5-yl)Methanol

Comprehensive Overview of (4-Bromo-1-Methyl-2-nitro-1H-Imidazol-5-yl)Methanol (CAS No. 1092554-28-3)

(4-Bromo-1-Methyl-2-nitro-1H-Imidazol-5-yl)Methanol, with the CAS number 1092554-28-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of functional groups such as bromo, methyl, nitro, and methanol in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in (4-Bromo-1-Methyl-2-nitro-1H-Imidazol-5-yl)Methanol because of its potential as a building block for antimicrobial agents and anticancer drugs. The compound's unique structure allows for modifications that can enhance its efficacy and selectivity, making it a valuable asset in medicinal chemistry.

The synthesis of (4-Bromo-1-Methyl-2-nitro-1H-Imidazol-5-yl)Methanol involves multi-step organic reactions, including bromination, nitration, and reduction. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and confirm its structural integrity.

One of the most frequently asked questions about (4-Bromo-1-Methyl-2-nitro-1H-Imidazol-5-yl)Methanol is its stability under various conditions. Studies have shown that the compound is relatively stable at room temperature but may degrade under extreme pH or prolonged exposure to light. Proper storage in a cool, dry place is recommended to maintain its quality.

The compound's potential applications extend beyond pharmaceuticals. In the agrochemical industry, (4-Bromo-1-Methyl-2-nitro-1H-Imidazol-5-yl)Methanol is being explored as a precursor for developing novel pesticides and herbicides. Its ability to interfere with specific enzymatic pathways in pests makes it a promising candidate for sustainable crop protection solutions.

Another area of interest is the compound's role in material science. Researchers are investigating its use in synthesizing conductive polymers and photoactive materials. The electron-withdrawing properties of the nitro group and the electron-donating nature of the methanol group create a unique electronic profile that could be harnessed for advanced material applications.

From a regulatory perspective, (4-Bromo-1-Methyl-2-nitro-1H-Imidazol-5-yl)Methanol is not classified as a hazardous substance under current guidelines. However, standard laboratory safety protocols should be followed when handling the compound, including the use of personal protective equipment (PPE) and proper ventilation.

In conclusion, (4-Bromo-1-Methyl-2-nitro-1H-Imidazol-5-yl)Methanol (CAS No. 1092554-28-3) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features and broad applicability make it a subject of ongoing research and development. As scientists continue to explore its properties and applications, this compound is likely to play an increasingly important role in advancing technology and improving human health.